1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one

• IUPAC Name: 1-[4-(cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C14H24N2O2/c1-11(2)13(17)15-7-9-16(10-8-15)14(18)12-5-3-4-6-12/h11-12H,3-10H2,1-2H3
• InChI Key: DEXUIKRCKJRPLU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCN(CC1)C(=O)C2CCCC2
• Molecular Formula: C14H24N2O2
• Molecular Weight: 252.35 g/mol

Description

1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one, also known as CPP, is a chemical compound commonly used in scientific research. CPP has been shown to enhance the delivery of various molecules, including drugs and DNA, across cell membranes, making it a valuable tool in the study of cellular processes and drug development.

Mechanism of Action

1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one works by forming a complex with the molecule it is transporting, allowing it to pass through the cell membrane. This occurs through a process known as endocytosis, where the 1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one-molecule complex is taken up by the cell and transported to the desired location.
Biochemical and physiological effects:
1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one has been shown to have minimal toxicity and does not induce an immune response in vivo. It has been shown to enhance the delivery of molecules to various tissues, including the brain, liver, and lungs. 1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one has also been shown to improve the stability of the molecules it transports, increasing their effectiveness.

Advantages and Limitations for Lab Experiments

The use of 1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one in lab experiments has several advantages, including its ability to enhance the delivery of various molecules across cell membranes, its low toxicity, and its ability to improve the stability of transported molecules. However, 1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one can be expensive and may not be effective for all molecules or cell types.

Future Directions

There are several potential future directions for the use of 1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one in scientific research. These include the development of new 1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one derivatives with improved transport properties, the investigation of 1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one in the delivery of larger molecules such as proteins, and the use of 1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one in the development of novel cancer treatments and gene therapies. Additionally, the use of 1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one in combination with other delivery methods, such as liposomes or nanoparticles, may further enhance its effectiveness.

Synthesis Methods

1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one can be synthesized through a multi-step process involving the reaction of cyclopentanone with piperazine, followed by acylation with 2-methylpropanoyl chloride. The resulting product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one has been extensively used in scientific research to improve the delivery of various molecules across cell membranes. This includes the delivery of drugs, peptides, and nucleic acids, such as siRNA and plasmid DNA. 1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-2-methylpropan-1-one has also been used in the development of gene therapy and cancer treatments.